Cas no 1016164-81-0 (Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine)

• Product Name: Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine
• CAS No: 1016164-81-0
• MF: C₂₃H₄₂N₂O₁₅
• MW: 586.59
• CID: 4670113
• PubChem ID: 354334926
• Update Time: 2025-06-15

Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine Chemical and Physical Properties

Names and Identifiers

• H type 3 Propylamine
• Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine

Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：<0°C

Additional information on Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine

Introduction to Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine and Its Significance in Modern Research

The compound with the CAS number 1016164-81-0 is a specialized glycoside derivative, specifically named as Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine. This intricate molecular structure has garnered significant attention in the field of biochemical research due to its unique glycosylation pattern and potential biological activities. The study of such glycosylated compounds is crucial for understanding various biological processes, including cell signaling, immune responses, and pathogen interactions.

Glycosylation is a fundamental post-translational modification that plays a pivotal role in the structure and function of proteins and lipids. The specific sequence and configuration of sugar moieties can dramatically influence the biological activity of glycoproteins. In the case of Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine, the presence of fucose at the α(1-2) position, coupled with galactose and N-acetylgalactosamine residues, creates a highly specific recognition motif that is recognized by various lectins and receptors.

Recent advancements in glycomics have highlighted the importance of these complex sugar structures in disease mechanisms. For instance, studies have shown that alterations in fucosylation patterns are associated with cancer progression, inflammation, and microbial infections. The compound Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine serves as a valuable tool for researchers to investigate the role of fucosylation in these processes.

The synthesis of such complex glycosides is a challenging task due to the intricate regioselectivity and stereochemistry involved. However, recent innovations in synthetic chemistry have made it possible to produce these molecules with high precision. Techniques such as chemoenzymatic synthesis and solid-phase glycosylation have enabled researchers to construct glycosidic linkages that mimic natural biological systems accurately.

In terms of biological activity, Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine has shown promise in modulating immune responses. Studies have demonstrated that this compound can interact with selectin receptors, which are critical for leukocyte adhesion and migration. By binding to these receptors, it can potentially inhibit inflammatory processes and prevent the excessive activation of immune cells.

Moreover, the propylamine moiety in the molecule adds an additional layer of functionality, allowing for further chemical modifications. This flexibility makes Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine a versatile scaffold for developing novel therapeutic agents. Researchers are exploring its potential as an inhibitor for enzymes involved in tumor metastasis and as a modulator for gut microbiota interactions.

The role of glycosylation in drug development cannot be overstated. Many therapeutic agents are glycosylated proteins or peptides, and understanding their glycosylation patterns is essential for optimizing their efficacy and safety. The compound Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine provides insights into how specific glycans can influence drug-target interactions and improve pharmacokinetic properties.

Recent clinical trials have begun to explore the therapeutic potential of fucosylated compounds. While more research is needed to fully understand their mechanisms of action, preliminary results are encouraging. For example, studies have shown that fucosylated oligosaccharides can enhance antibody-dependent cell-mediated cytotoxicity (ADCC), making them promising candidates for immunotherapy.

The future direction of research on Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine and similar compounds lies in their application as biomarkers and therapeutic agents. Advances in mass spectrometry and bioinformatics have made it possible to analyze complex glycan structures with greater precision, allowing researchers to identify unique biomarkers associated with various diseases.

In conclusion, the compound with CAS number 1016164-81-0, known as Fucα(1-2)Galβ(1-3)GalNAc-α-propylamine, represents a significant advancement in glycomics research. Its unique structure and biological activities make it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies. As our understanding of glycosylation continues to grow, compounds like this will play an increasingly important role in medicine and biotechnology.